Cas no 1785327-02-7 (Tert-Butyl (4-fluoro-3-formylphenyl)carbamate)

• Product Name: Tert-Butyl (4-fluoro-3-formylphenyl)carbamate
• CAS No: 1785327-02-7
• MF: C₁₂H₁₄FNO₃
• MW: 239.24286699295
• MDL: MFCD17170483
• CID: 4774207
• PubChem ID: 84799504
• Update Time: 2025-10-22

Tert-Butyl (4-fluoro-3-formylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-fluoro-3-formylphenyl)carbamate
• tert-Butyl(4-fluoro-3-formylphenyl)carbamate
• MFCD17170483
• 1785327-02-7
• BS-16287
• D81242
• tert-butyl N-(4-fluoro-3-formylphenyl)carbamate
• DB-189365
• Tert-butyl 4-fluoro-3-formylphenylcarbamate
• AKOS024234057
• CS-0163161
• Tert-Butyl (4-fluoro-3-formylphenyl)carbamate

• MDL： MFCD17170483
• Inchi： 1S/C12H14FNO3/c1-12(2,3)17-11(16)14-9-4-5-10(13)8(6-9)7-15/h4-7H,1-3H3,(H,14,16)
• InChI Key： ACTVSVZTNJFEKY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 239.09577147g/mol
• Monoisotopic Mass: 239.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.4

Additional information on Tert-Butyl (4-fluoro-3-formylphenyl)carbamate

Tert-Butyl (4-Fluoro-3-Formylphenyl)carbamate: A Comprehensive Overview

Tert-butyl (4-fluoro-3-formylphenyl)carbamate, also known by its CAS number 1785327-02-7, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of carbamates, which are widely used in various applications, including agrochemicals, pharmaceuticals, and advanced materials. The structure of tert-butyl (4-fluoro-3-formylphenyl)carbamate comprises a tert-butyl group attached to a carbamate moiety, with a phenyl ring substituted by fluoro and formyl groups at the 4 and 3 positions, respectively.

The synthesis of tert-butyl (4-fluoro-3-formylphenyl)carbamate typically involves multi-step reactions, often starting from the corresponding phenol derivative. The introduction of the fluoro and formyl groups on the aromatic ring is achieved through electrophilic substitution reactions, followed by functional group transformations to install the carbamate moiety. The tert-butyl group is introduced via alkylation or acylation reactions, depending on the specific synthetic pathway employed. These reactions are optimized for high yield and selectivity, ensuring the production of a pure compound suitable for further studies.

Recent studies have highlighted the potential of tert-butyl (4-fluoro-3-formylphenyl)carbamate as a precursor for bioactive molecules. The presence of the formyl group at the 3-position of the phenyl ring allows for further functionalization, such as oxidation to carboxylic acids or reduction to alcohols, enabling the creation of diverse chemical libraries. Additionally, the fluoro substituent at the 4-position enhances the electronic properties of the aromatic ring, making it a valuable component in drug design.

In terms of applications, tert-butyl (4-fluoro-3-formylphenyl)carbamate has shown promise in agrochemical research. Its ability to inhibit key enzymes involved in plant growth regulation has led to investigations into its potential as a herbicide or plant growth regulator. Furthermore, its stability under various environmental conditions makes it a candidate for sustainable agricultural practices.

The pharmacological properties of tert-butyl (4-fluoro-3-formylphenyl)carbamate are currently under investigation. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant activities due to its structural similarity to known bioactive compounds. These findings underscore its potential as a lead compound in drug discovery programs targeting inflammatory diseases and oxidative stress-related conditions.

In conclusion, tert-butyl (4-fluoro-3-formylphenyl)carbamate, with its unique structure and versatile functional groups, represents a valuable compound in contemporary chemical research. Its synthesis methods are well-established, and its applications span across multiple disciplines, from agrochemistry to pharmacology. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both industrial and therapeutic innovations.